Cas no 2094275-40-6 (N-(cyanomethyl)-2-[(cyclopropylmethyl)[(3-hydroxyphenyl)methyl]amino]acetamide)

• Product Name: N-(cyanomethyl)-2-[(cyclopropylmethyl)[(3-hydroxyphenyl)methyl]amino]acetamide
• CAS No: 2094275-40-6
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• CID: 6051851
• PubChem ID: 122136135
• Update Time: 2025-09-27

N-(cyanomethyl)-2-[(cyclopropylmethyl)[(3-hydroxyphenyl)methyl]amino]acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS033153563
• EN300-6533098
• N-(cyanomethyl)-2-[(cyclopropylmethyl)[(3-hydroxyphenyl)methyl]amino]acetamide
• 2094275-40-6

• Inchi： 1S/C15H19N3O2/c16-6-7-17-15(20)11-18(9-12-4-5-12)10-13-2-1-3-14(19)8-13/h1-3,8,12,19H,4-5,7,9-11H2,(H,17,20)
• InChI Key： ABYULUXUOIPBAD-UHFFFAOYSA-N
• SMILES： O=C(CN(CC1C=CC=C(C=1)O)CC1CC1)NCC#N

Computed Properties

• Exact Mass: 273.147726857g/mol
• Monoisotopic Mass: 273.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.4Ų

Additional information on N-(cyanomethyl)-2-[(cyclopropylmethyl)[(3-hydroxyphenyl)methyl]amino]acetamide

N-(cyanomethyl)-2-[(cyclopropylmethyl)[(3-hydroxyphenyl)methyl]amino]acetamide: A Comprehensive Overview

N-(cyanomethyl)-2-[(cyclopropylmethyl)[(3-hydroxyphenyl)methyl]amino]acetamide, identified by the CAS number 2094275-40-6, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate molecular architecture, which includes a cyanomethyl group, a cyclopropylmethyl moiety, and a hydroxyphenyl segment. The combination of these functional groups imparts the molecule with distinctive chemical and biological properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the individual building blocks. The cyanomethyl group is often introduced via alkylation or acylation reactions, while the cyclopropylmethyl and hydroxyphenyl groups are synthesized through carefully designed coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing yield rates. These improvements have made the compound more accessible for research and potential commercial applications.

One of the most promising applications of N-(cyanomethyl)-2-[(cyclopropylmethyl)[(3-hydroxyphenyl)methyl]amino]acetamide lies in its potential as a pharmacological agent. The hydroxyphenyl group is known to exhibit antioxidant properties, which can be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders. Additionally, the cyclopropylmethyl moiety contributes to the molecule's stability and bioavailability, making it a strong candidate for drug delivery systems.

Recent studies have also explored the role of this compound in enzyme inhibition and receptor binding assays. Researchers have found that the cyanomethyl group can act as a bioisostere for other functional groups, potentially enhancing its therapeutic index. Furthermore, computational modeling has revealed that the compound exhibits favorable pharmacokinetic profiles, suggesting its suitability for oral administration.

In terms of environmental impact, the production and handling of N-(cyanomethyl)-2-[(cyclopropylmethyl)[(3-hydroxyphenyl)methyl]amino]acetamide adhere to strict safety protocols to minimize ecological footprint. The integration of green chemistry principles into its synthesis has significantly reduced waste generation and energy consumption.

Looking ahead, ongoing research is focused on optimizing the compound's bioavailability and efficacy through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from laboratory studies to clinical trials.

In conclusion, N-(cyanomethyl)-2-[(cyclopropylmethyl)[(3-hydroxyphenyl)methyl]amino]acetamide (CAS No. 2094275-40-6) represents a cutting-edge advancement in organic synthesis with vast potential in therapeutic development. Its unique structure and versatile properties position it as a key player in future medical innovations.